Cas no 1804513-93-6 (2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid)

• Product Name: 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid
• CAS No: 1804513-93-6
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4855879
• Update Time: 2025-11-06

2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid

• Inchi： 1S/C7H5F2IN2O2/c8-5(9)4-2(10)1-3(7(13)14)12-6(4)11/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： SOGBEBOXPBDCIJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid

Introduction to 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1804513-93-6)

2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid, identified by the CAS number 1804513-93-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, an iodine atom, and a carboxylic acid moiety, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural features of 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid contribute to its unique chemical properties and potential applications. The amino group (-NH₂) at the 2-position enhances its reactivity, allowing for various chemical modifications such as coupling reactions with carboxylic acids or amines. The difluoromethyl group (-CF₂-) introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its binding affinity to biological targets. Additionally, the iodine atom at the 4-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are commonly employed in the synthesis of complex organic molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The compound 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid has been studied for its potential role in various therapeutic areas. One of the most notable applications is in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of an amino group and an iodine substituent provides a scaffold that can be tailored to interact with specific kinase domains. For instance, studies have shown that pyridine-based inhibitors can modulate the activity of tyrosine kinases by binding to their ATP-binding pockets, thereby inhibiting cell proliferation and survival signaling pathways.

Moreover, the difluoromethyl group has been recognized for its ability to improve metabolic stability and binding affinity in drug candidates. This feature is particularly valuable in medicinal chemistry, where enhancing drug-like properties is essential for developing effective therapeutics. The incorporation of -CF₂- groups has been associated with increased lipophilicity and reduced susceptibility to enzymatic degradation, making such compounds more suitable for oral administration and prolonged circulation in the body.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid. Molecular docking simulations have been employed to predict how this compound interacts with target proteins, providing insights into its potential pharmacological effects. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtual before conducting costly experimental trials.

The carboxylic acid group at the 6-position offers another avenue for chemical modification, enabling the synthesis of derivatives such as esters or amides. These modifications can be tailored to enhance solubility, bioavailability, or targeted delivery systems. For example, esters derived from 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid have been explored as prodrugs to improve oral bioavailability or as intermediates in peptide coupling reactions.

In addition to its pharmaceutical applications, 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid has shown promise in materials science. The unique electronic properties conferred by its functional groups make it a suitable candidate for designing organic semiconductors or ligands for catalytic systems. Researchers have investigated its use as a building block for metal complexes that exhibit interesting photophysical properties or catalytic activity in organic transformations.

The synthesis of 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include halogenation reactions to introduce the iodine atom at the 4-position, followed by functional group interconversions to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

As research continues to uncover new applications for pyridine derivatives like 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid, collaborations between academia and industry are likely to drive further innovation. These partnerships can facilitate rapid translation of laboratory findings into clinical candidates and commercial products. The compound's versatility as a scaffold for drug discovery underscores its importance in modern medicinal chemistry.

In conclusion,2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1804513-93-6) represents a valuable compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases while also serving as a versatile building block in synthetic chemistry. As research progresses，this molecule is expected to play an increasingly significant role in advancing scientific knowledge and developing innovative solutions.